Cas no 1319747-16-4 (5-fluoro-N'-hydroxypyridine-2-carboximidamide)

• Product Name: 5-fluoro-N'-hydroxypyridine-2-carboximidamide
• CAS No: 1319747-16-4
• MF: C₆H₆FN₃O
• MW: 155.129744052887
• CID: 4588340
• Update Time: 2025-09-28

5-fluoro-N'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N''-hydroxypyridine-2-carboximidamide
• 5-fluoro-N'-hydroxypyridine-2-carboximidamide

• Inchi： 1S/C6H6FN3O/c7-4-1-2-5(9-3-4)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： VDYBLESITQNCAL-UHFFFAOYSA-N
• SMILES： C(C1N=CC(F)=CC=1)(=N)NO

Additional information on 5-fluoro-N'-hydroxypyridine-2-carboximidamide

Introduction to 5-Fluoro-N'-hydroxypyridine-2-carboximidamide (CAS No. 1319747-16-4)

5-Fluoro-N'-hydroxypyridine-2-carboximidamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1319747-16-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine atom and a hydroxypyridine moiety in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structure consists of a pyridine ring substituted with a carboximidamide group at the 2-position and a hydroxyl group at the 5-position, further modified by a fluorine atom. This arrangement not only influences its electronic properties but also enhances its interaction with biological targets. The fluorine atom, in particular, is known for its ability to improve metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their favorable pharmacokinetic profiles. 5-Fluoro-N'-hydroxypyridine-2-carboximidamide exemplifies this trend, as it combines the advantages of fluorine substitution with the inherent properties of pyridine-based compounds. These compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The hydroxypyridine moiety can participate in hydrogen bonding interactions, while the carboximidamide group provides a site for further functionalization. This dual functionality allows chemists to design derivatives with tailored properties, optimizing them for specific biological targets. For instance, modifications at the carboximidamide position can enhance solubility or improve cell permeability, whereas alterations at the hydroxypyridine ring can fine-tune binding affinity.

Recent studies have highlighted the role of fluorinated pyridines in developing kinase inhibitors, which are crucial for treating cancers and other chronic diseases. 5-Fluoro-N'-hydroxypyridine-2-carboximidamide has been explored as a key intermediate in synthesizing such inhibitors due to its ability to form stable complexes with protein targets. The fluorine atom's electronic effects enhance the compound's interaction with enzymes, leading to more potent and selective inhibition.

The compound's potential extends beyond kinase inhibition. Researchers have also investigated its applications in developing antiviral and antibacterial agents. The unique structural features of 5-fluoro-N'-hydroxypyridine-2-carboximidamide allow it to disrupt viral replication cycles or bacterial metabolic pathways effectively. For example, studies have shown that derivatives of this compound can inhibit the activity of viral proteases, thereby preventing viral spread within host cells.

In addition to its therapeutic applications, this compound has shown promise in materials science and chemical biology. Its ability to participate in various chemical reactions makes it a valuable tool for synthesizing complex molecules and studying molecular interactions. Researchers have utilized it as a probe to understand enzyme mechanisms and develop new synthetic methodologies.

The synthesis of 5-fluoro-N'-hydroxypyridine-2-carboximidamide (CAS No. 1319747-16-4) involves multi-step organic transformations that highlight modern synthetic techniques. Advanced catalytic methods and palladium-mediated cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process environmentally friendly.

The compound's stability under various conditions is another critical factor contributing to its utility in research and industrial applications. Studies have demonstrated that it remains stable under standard storage conditions, ensuring long-term availability for further experimentation. This stability is particularly important for large-scale synthesis and commercial production.

Evaluation of 5-fluoro-N'-hydroxypyridine-2-carboximidamide in preclinical studies has provided insights into its pharmacological profile. Preliminary data suggest that it exhibits low toxicity and high selectivity for target enzymes, making it a promising candidate for clinical development. Further research is ongoing to explore its potential in treating specific diseases and to optimize its pharmacokinetic properties.

The future prospects of this compound are vast, with ongoing research aiming to expand its applications across multiple therapeutic areas. Innovations in drug design and synthetic chemistry continue to unlock new possibilities for leveraging its unique properties. As our understanding of molecular interactions deepens, compounds like 5-fluoro-N'-hydroxypyridine-2-carboximidamide are expected to play a pivotal role in developing next-generation therapeutics.